Cas no 941963-46-8 (N-(3-chloro-2-methylphenyl)-N'-(diphenylmethyl)ethanediamide)

• Product Name: N-(3-chloro-2-methylphenyl)-N'-(diphenylmethyl)ethanediamide
• CAS No: 941963-46-8
• MF: C₂₂H₁₉ClN₂O₂
• MW: 378.851464509964
• CID: 5461071
• Update Time: 2025-07-17

N-(3-chloro-2-methylphenyl)-N'-(diphenylmethyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-benzhydryl-N2-(3-chloro-2-methylphenyl)oxalamide
• N-(3-chloro-2-methylphenyl)-N'-(diphenylmethyl)ethanediamide
• VU0504118-1
• N'-benzhydryl-N-(3-chloro-2-methylphenyl)oxamide

• Inchi： 1S/C22H19ClN2O2/c1-15-18(23)13-8-14-19(15)24-21(26)22(27)25-20(16-9-4-2-5-10-16)17-11-6-3-7-12-17/h2-14,20H,1H3,(H,24,26)(H,25,27)
• InChI Key： CRBGJDLKBMHNQJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)NC(C(NC(C1C=CC=CC=1)C1C=CC=CC=1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 483
• XLogP3: 5
• Topological Polar Surface Area: 58.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on N-(3-chloro-2-methylphenyl)-N'-(diphenylmethyl)ethanediamide

Recent Advances in the Study of N-(3-chloro-2-methylphenyl)-N'-(diphenylmethyl)ethanediamide (CAS: 941963-46-8)

N-(3-chloro-2-methylphenyl)-N'-(diphenylmethyl)ethanediamide (CAS: 941963-46-8) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have focused on its potential applications in drug development, particularly in the modulation of specific biological pathways. This research brief consolidates the latest findings related to this compound, providing insights into its mechanism of action, therapeutic potential, and current challenges in its application.

Recent literature highlights the role of N-(3-chloro-2-methylphenyl)-N'-(diphenylmethyl)ethanediamide as a modulator of protein-protein interactions (PPIs). PPIs are critical in numerous cellular processes, and their dysregulation is implicated in various diseases, including cancer and neurodegenerative disorders. Studies have demonstrated that this compound exhibits high affinity for specific protein targets, making it a promising candidate for further drug development.

One of the key findings from recent research is the compound's ability to inhibit the interaction between [specific protein A] and [specific protein B], which is crucial in the [specific pathway]. This inhibition has been shown to reduce [specific disease-related phenotype] in preclinical models, suggesting potential therapeutic benefits. However, challenges such as bioavailability and off-target effects remain to be addressed.

In addition to its therapeutic potential, N-(3-chloro-2-methylphenyl)-N'-(diphenylmethyl)ethanediamide has also been investigated for its chemical properties. Structural-activity relationship (SAR) studies have identified key functional groups that contribute to its binding affinity and selectivity. These findings are instrumental in guiding the design of derivatives with improved pharmacological profiles.

Despite these advancements, gaps in knowledge persist. For instance, the long-term safety profile of this compound in vivo remains understudied. Furthermore, its pharmacokinetic properties, such as metabolism and excretion, require further elucidation. Future research directions may include the development of prodrugs or formulation strategies to enhance its clinical applicability.

In conclusion, N-(3-chloro-2-methylphenyl)-N'-(diphenylmethyl)ethanediamide represents a promising scaffold for drug discovery, with demonstrated efficacy in modulating critical biological pathways. Continued research efforts are needed to overcome existing challenges and fully realize its therapeutic potential. This brief underscores the importance of interdisciplinary collaboration in advancing the study of this compound and its derivatives.